4-[(4-fluorophenyl)sulfonyl]-N-(4-methoxyphenyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-(4-fluorophenyl)sulfonyl-N-(4-methoxyphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C18H20FN3O3S2/c1-25-16-6-4-15(5-7-16)20-18(26)21-10-12-22(13-11-21)27(23,24)17-8-2-14(19)3-9-17/h2-9H,10-13H2,1H3,(H,20,26)
• InChI Key: YKOQPZAGEVSXMM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=S)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H20FN3O3S2
• Molecular Weight: 409.5 g/mol

Description

4-[(4-fluorophenyl)sulfonyl]-N-(4-methoxyphenyl)-1-piperazinecarbothioamide, also known as TAK-715, is a small molecule inhibitor of p38 mitogen-activated protein kinase (MAPK) pathway. The p38 MAPK pathway plays a crucial role in inflammation, stress response, and apoptosis. TAK-715 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, chronic obstructive pulmonary disease (COPD), and rheumatoid arthritis.

Mechanism of Action

4-[(4-fluorophenyl)sulfonyl]-N-(4-methoxyphenyl)-1-piperazinecarbothioamide inhibits the p38 MAPK pathway by binding to the ATP-binding site of p38α and p38β isoforms, preventing their activation. The p38 MAPK pathway is activated in response to various stress stimuli, leading to the activation of downstream transcription factors and cytokines that mediate inflammation and apoptosis. By inhibiting this pathway, this compound reduces inflammation and cell death in various disease conditions.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in preclinical studies. In cancer cells, this compound induces cell cycle arrest and apoptosis by activating the p53 pathway and inhibiting the anti-apoptotic protein Bcl-2. In COPD, this compound reduces inflammation and mucus production by inhibiting the release of pro-inflammatory cytokines and chemokines. In rheumatoid arthritis, this compound reduces joint inflammation and destruction by inhibiting the production of pro-inflammatory cytokines and matrix metalloproteinases.

Advantages and Limitations for Lab Experiments

4-[(4-fluorophenyl)sulfonyl]-N-(4-methoxyphenyl)-1-piperazinecarbothioamide has several advantages for lab experiments, including its high potency and selectivity for the p38 MAPK pathway, its well-established synthesis method, and its extensive preclinical data in various disease models. However, this compound also has some limitations, including its poor solubility in aqueous solutions, its potential off-target effects on other kinases, and its limited clinical data in humans.

Future Directions

There are several future directions for the research and development of 4-[(4-fluorophenyl)sulfonyl]-N-(4-methoxyphenyl)-1-piperazinecarbothioamide. One direction is to optimize its pharmacokinetic properties, such as its solubility and bioavailability, to improve its clinical efficacy and safety. Another direction is to investigate its potential combination therapy with other drugs, such as chemotherapy or immunotherapy, in cancer and other diseases. Additionally, further preclinical and clinical studies are needed to elucidate its mechanism of action and potential side effects in humans.

Scientific Research Applications

4-[(4-fluorophenyl)sulfonyl]-N-(4-methoxyphenyl)-1-piperazinecarbothioamide has been extensively studied for its potential therapeutic applications in various diseases. In cancer, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In COPD, this compound has been shown to reduce inflammation and mucus production in the lungs, leading to improved lung function. In rheumatoid arthritis, this compound has been shown to reduce joint inflammation and destruction, leading to improved clinical outcomes.